Cas no 2227898-22-6 (4-(1R)-3-amino-1-hydroxypropyl-3-chlorophenol)

• Product Name: 4-(1R)-3-amino-1-hydroxypropyl-3-chlorophenol
• CAS No: 2227898-22-6
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 6043946
• PubChem ID: 97706001
• Update Time: 2025-06-10

4-(1R)-3-amino-1-hydroxypropyl-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(1R)-3-amino-1-hydroxypropyl-3-chlorophenol
• 4-[(1R)-3-amino-1-hydroxypropyl]-3-chlorophenol
• 2227898-22-6
• EN300-1997415

• Inchi： 1S/C9H12ClNO2/c10-8-5-6(12)1-2-7(8)9(13)3-4-11/h1-2,5,9,12-13H,3-4,11H2/t9-/m1/s1
• InChI Key： NSOCIGPWRDKUCW-SECBINFHSA-N
• SMILES： ClC1C=C(C=CC=1[C@@H](CCN)O)O

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols

Additional information on 4-(1R)-3-amino-1-hydroxypropyl-3-chlorophenol

Professional Introduction to Compound with CAS No. 2227898-22-6 and Product Name: 4-(1R)-3-amino-1-hydroxypropyl-3-chlorophenol

The compound with the CAS number 2227898-22-6 and the product name 4-(1R)-3-amino-1-hydroxypropyl-3-chlorophenol represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure, characterized by a chiral center at the (1R) configuration, combined with functional groups such as the amino and hydroxyl substituents, makes it a promising candidate for further exploration in drug development.

In recent years, there has been a growing interest in the development of novel compounds that exhibit both efficacy and selectivity in biological systems. The presence of the 3-amino-1-hydroxypropyl moiety in the compound suggests potential interactions with biological targets, which could be leveraged for therapeutic purposes. Specifically, the amino group may facilitate hydrogen bonding interactions, while the hydroxyl group could participate in hydrophilic interactions, enhancing solubility and bioavailability.

The 3-chlorophenol component of the molecule introduces a halogenated aromatic ring, which is a common feature in many bioactive molecules. Halogenated phenols are known for their ability to modulate enzyme activity and receptor binding, making them valuable scaffolds for drug discovery. The chlorine atom at the 3-position may enhance metabolic stability while also influencing electronic properties through inductive effects.

Recent studies have highlighted the importance of stereochemistry in pharmaceutical compounds. The (1R)-configuration at the chiral center is critical for ensuring optimal biological activity. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemistry, with one enantiomer being active while the other may be inactive or even harmful. The precise stereochemical control achieved in this compound underscores its potential as a lead molecule for further optimization.

From a synthetic chemistry perspective, the preparation of 4-(1R)-3-amino-1-hydroxypropyl-3-chlorophenol involves sophisticated methodologies that ensure high enantiomeric purity. The synthesis likely requires careful control of reaction conditions to achieve the desired stereoselectivity. Techniques such as asymmetric hydrogenation or enzymatic resolution may be employed to obtain the (1R) configuration with high yield and purity.

The pharmacological potential of this compound has not been fully explored but preliminary studies suggest that it may exhibit properties relevant to various therapeutic areas. For instance, the combination of an amino group and a hydroxyl group could make it a candidate for kinase inhibition or receptor modulation. Additionally, the halogenated phenol core is reminiscent of molecules known to interact with bacterial enzymes or viral proteases, suggesting broad applicability.

In conclusion, 4-(1R)-3-amino-1-hydroxypropyl-3-chlorophenol (CAS No. 2227898-22-6) represents a promising entity in pharmaceutical research. Its unique structural features, including the chiral center at (1R) and functional groups such as amino and hydroxyl moieties, position it as an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play a crucial role in addressing unmet medical needs.